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Compound of Interest

Compound Name:
2-Methoxy-4'-morpholinomethyl

benzophenone

CAS No.: 898769-68-1

Cat. No.: B1359420

Get Quote

Executive Summary: This document provides an in-depth technical overview of Dabrafenib

(GSK2118436), a potent and selective inhibitor of BRAF kinases. While the user requested

information for CAS number 898749-96-7, publicly available scientific literature and chemical

databases predominantly identify Dabrafenib and its salts under different CAS numbers, most

commonly 1195765-45-7 for the free base and 1195768-06-9 for the mesylate salt. This guide

will focus on the well-documented properties and applications of Dabrafenib. Dabrafenib has

demonstrated significant clinical efficacy in the treatment of metastatic melanoma and other

cancers harboring specific BRAF mutations, particularly the V600E mutation. This guide will

delve into its physicochemical properties, mechanism of action within the MAPK/ERK signaling

pathway, established experimental protocols, and key therapeutic applications, serving as a

comprehensive resource for professionals in research and drug development.

Physicochemical Properties
Dabrafenib is an orally bioavailable compound with a complex molecular structure. Its key

physicochemical properties are summarized in the table below.
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Property Value Source

Chemical Name

N-[3-[5-(2-aminopyrimidin-4-

yl)-2-tert-butyl-1, 3-thiazol-4-

yl]-2-fluorophenyl]-2,6-

difluorobenzenesulfonamide

Synonyms GSK2118436, GSK2118436A [1]

Molecular Formula C23H20F3N5O2S2 [1][2]

Molecular Weight 519.56 g/mol [1]

Appearance White to off-white solid powder [1]

Purity ≥98% [2]

Solubility

Soluble in DMSO (at 30 mg/ml)

and ethanol (at 1 mg/ml with

slight warming)

[2][3]

Storage

Store lyophilized powder at

-20°C, desiccated. In solution,

store at -20°C and use within 3

months.

[2][3]

Mechanism of Action: Targeting the MAPK/ERK
Pathway
Dabrafenib is a highly selective, ATP-competitive inhibitor of RAF kinases, with particular

potency against the BRAF V600E mutant protein.[4][5] The BRAF gene is a proto-oncogene

that encodes the B-Raf protein, a serine/threonine-protein kinase that plays a crucial role in the

mitogen-activated protein kinase (MAPK/ERK) signaling pathway.[1] Mutations in the BRAF

gene, such as the V600E substitution, can lead to constitutive activation of the B-Raf protein,

resulting in uncontrolled cell proliferation and tumor growth.[1][6]

Dabrafenib selectively binds to the mutated BRAF V600 kinase, inhibiting its activity and

thereby blocking the downstream signaling cascade. This inhibition leads to a decrease in the

phosphorylation of MEK and ERK, key components of the MAPK pathway.[3][4] The ultimate
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effect is the induction of G1 cell cycle arrest and apoptosis in tumor cells harboring the BRAF

V600 mutation.[3] Dabrafenib also shows inhibitory activity against BRAF V600K and V600D

mutations.[2][5]
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Figure 1: Simplified signaling pathway of MAPK and the inhibitory action of Dabrafenib.
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Experimental Protocols
In Vitro Kinase Assay
This protocol outlines a general procedure for assessing the inhibitory activity of Dabrafenib

against a specific kinase, such as BRAF V600E.

Materials:

Recombinant human BRAF V600E kinase

Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

ATP

Substrate (e.g., inactive MEK1)

Dabrafenib stock solution (in DMSO)

ADP-Glo™ Kinase Assay kit (or similar)

Microplate reader

Procedure:

Prepare a serial dilution of Dabrafenib in DMSO.

In a 96-well plate, add the kinase, substrate, and Dabrafenib at various concentrations.

Initiate the kinase reaction by adding ATP.

Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent

and a microplate reader.

Calculate the IC50 value, which represents the concentration of Dabrafenib required to

inhibit 50% of the kinase activity.
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Figure 2: A generalized workflow for an in vitro kinase inhibition assay.

Cell-Based Proliferation Assay
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This protocol describes a method to evaluate the effect of Dabrafenib on the proliferation of

cancer cells harboring the BRAF V600E mutation.

Materials:

BRAF V600E mutant cancer cell line (e.g., A375 melanoma cells)

Complete cell culture medium

Dabrafenib stock solution (in DMSO)

Cell viability reagent (e.g., CellTiter-Glo®)

96-well cell culture plates

Incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Seed the A375 cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with a serial dilution of Dabrafenib.

Incubate the cells for 72 hours.

Add the cell viability reagent to each well.

Incubate for a short period as per the manufacturer's instructions.

Measure the luminescence, which is proportional to the number of viable cells.

Determine the GI50 value, the concentration of Dabrafenib that causes 50% inhibition of cell

growth.[4]

Applications and Therapeutic Uses
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Dabrafenib is primarily used in the field of oncology for the treatment of cancers with specific

BRAF mutations.

Metastatic Melanoma: Dabrafenib is approved for the treatment of unresectable or

metastatic melanoma with BRAF V600E or V600K mutations.[7][8] It has shown significant

improvements in response rates and progression-free survival in this patient population.[6]

Non-Small Cell Lung Cancer (NSCLC): In combination with the MEK inhibitor Trametinib,

Dabrafenib is indicated for the treatment of metastatic NSCLC with a BRAF V600E mutation.

[8]

Adjuvant Treatment of Melanoma: The combination of Dabrafenib and Trametinib is also

used as an adjuvant therapy for patients with Stage III melanoma with BRAF V600E or

V600K mutations following complete resection.[8]

Other Cancers: Research is ongoing to evaluate the efficacy of Dabrafenib in other solid

tumors that harbor BRAF V600 mutations.[7]

Safety and Handling
Dabrafenib is a potent pharmaceutical agent and should be handled with appropriate safety

precautions in a laboratory setting. It is intended for research use only and not for human or

veterinary use outside of approved clinical applications.[1] Researchers should consult the

Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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